2,3,4,6-Tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose
2,3,4,6-Tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose
Brand Name:
Vulcanchem
CAS No.:
13639-50-4
VCID:
VC0078048
InChI:
InChI=1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14+,15-,16+/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C16H22O10S
Molecular Weight:
406.4 g/mol
2,3,4,6-Tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose
CAS No.: 13639-50-4
Main Products
VCID: VC0078048
Molecular Formula: C16H22O10S
Molecular Weight: 406.4 g/mol
CAS No. | 13639-50-4 |
---|---|
Product Name | 2,3,4,6-Tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose |
Molecular Formula | C16H22O10S |
Molecular Weight | 406.4 g/mol |
IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-acetylsulfanyloxan-2-yl]methyl acetate |
Standard InChI | InChI=1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14+,15-,16+/m1/s1 |
Standard InChIKey | CFAJEDWNNGFOQV-LJIZCISZSA-N |
Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
PubChem Compound | 112967 |
Last Modified | Nov 11 2021 |
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